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Compound of Interest

Compound Name: Trimethylphosphine

Cat. No.: B1194731 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the appropriate selection of gloves when handling solutions of

trimethylphosphine in tetrahydrofuran (THF).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards when handling a solution of trimethylphosphine in THF?

A1: Both trimethylphosphine and THF present significant hazards. Trimethylphosphine is a

toxic and pyrophoric (ignites spontaneously in air) organophosphorus compound. THF is a

flammable solvent that can cause skin irritation and dehydration; it is also readily absorbed

through the skin. Therefore, selecting appropriate chemical-resistant gloves is critical to prevent

dermal exposure.

Q2: Which glove materials are generally recommended for handling THF?

A2: For handling THF, materials such as Butyl rubber and laminate gloves (like Silver Shield®

or 4H®) are often recommended for prolonged contact due to their high resistance to

permeation.[1] Nitrile gloves may be suitable for incidental splash protection, but their

breakthrough times can be short.[1] It is crucial to consult the glove manufacturer's specific

chemical resistance data.

Q3: What type of gloves should I use for trimethylphosphine?
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A3: While specific permeation data for trimethylphosphine is limited, general

recommendations for organophosphorus compounds suggest using unlined, liquid-proof gloves

made of materials like neoprene, butyl rubber, nitrile, or Viton®.[2][3] Given its hazardous

nature, a highly resistant glove is essential.

Q4: Since I am working with a solution, which chemical should I base my glove selection on?

A4: When working with a chemical mixture, the glove selection should be based on the

component with the shortest breakthrough time. In the case of trimethylphosphine in THF,

THF is known to be aggressive towards many common glove materials. Therefore, your

primary consideration for glove material should be its resistance to THF.

Q5: Can I reuse my gloves after working with trimethylphosphine in THF?

A5: It is not recommended to reuse disposable gloves. For reusable gloves, such as thicker

butyl rubber gloves, you must follow your institution's specific decontamination procedures.

However, given the pyrophoric and toxic nature of trimethylphosphine, disposing of the

gloves after a single use is the safest practice to avoid cross-contamination and unexpected

degradation.

Q6: What does "breakthrough time" mean, and why is it important?

A6: Breakthrough time is the time it takes for a chemical to permeate through the glove material

and be detected on the inside.[4][5][6] A longer breakthrough time indicates better protection.

This is a critical factor in glove selection, especially when prolonged chemical contact is

anticipated.

Glove Material Compatibility Data
The following table summarizes the general chemical resistance of common glove materials to

Tetrahydrofuran (THF) and provides recommendations for Trimethylphosphine based on its

classification as an organophosphorus compound.
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Glove Material
Tetrahydrofuran
(THF) Resistance

Trimethylphosphin
e (as an
Organophosphorus
Compound)
Recommendation

Typical Use Case

Butyl Rubber
Excellent (Longer

breakthrough times)
Recommended

Prolonged handling or

immersion

Laminate (e.g., Silver

Shield®)

Excellent (Very high

resistance)
Recommended

High-risk applications,

handling concentrated

solutions

Neoprene Fair to Good Recommended
Moderate splash

protection

Nitrile
Poor to Fair (Short

breakthrough times)[1]

Recommended for

incidental contact[2][3]

Incidental splash

protection only;

requires immediate

replacement upon

contact

Natural Rubber

(Latex)

Poor (Not

Recommended)
Not Recommended

Not suitable for

handling organic

solvents or

organophosphorus

compounds

Polyvinyl Chloride

(PVC)

Poor (Not

Recommended)
Recommended[2]

Not suitable for use

with THF

Viton® Good to Excellent Recommended[2][3]

Good for a range of

chemicals, but can be

less flexible

Disclaimer: This data is for general guidance only. Always consult the specific chemical

resistance data provided by your glove manufacturer for the chemicals you are using. On-site

testing of gloves for your specific application is highly recommended.[7][8][9]
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Experimental Protocols
Protocol for Glove Selection and Use:

Hazard Assessment: Identify the specific chemicals (trimethylphosphine and THF), their

concentrations, and the nature of the handling task (e.g., pouring, mixing, potential for

immersion).

Consult Manufacturer's Data: Review the chemical compatibility charts from the

manufacturer of the gloves you intend to use. Pay close attention to the breakthrough times

for THF.

Select Appropriate Glove Material and Thickness: Based on the data, select a glove material

with a long breakthrough time for THF. For handling trimethylphosphine in THF, Butyl

rubber or a laminate glove is a strong recommendation. Ensure the glove thickness is

adequate for the task, balancing chemical resistance with necessary dexterity. Thicker

gloves generally offer greater protection.

Inspect Gloves Before Use: Before each use, visually inspect the gloves for any signs of

degradation, punctures, or tears.

Donning and Doffing: Use proper techniques for putting on and taking off gloves to avoid

contaminating your hands.

Double Gloving: For enhanced protection, consider wearing two pairs of gloves. A common

practice is to wear a thinner, disposable glove (e.g., nitrile) under a more robust glove (e.g.,

butyl rubber). This can provide an additional barrier and alert the user to a breach in the

outer glove.

Immediate Replacement: If a glove is splashed or shows any sign of degradation, remove

and replace it immediately.

Proper Disposal: Dispose of used gloves in a designated hazardous waste container.

Workflow for Glove Selection
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Glove Selection Process

Start: Handling Trimethylphosphine in THF

Assess Task:
- Duration of contact

- Splash vs. Immersion

Consult Safety Data Sheets (SDS)
for both Trimethylphosphine and THF

Review Glove Manufacturer's
Chemical Resistance Charts

Is Specific Breakthrough
Time Data Available?

Select Glove Material with
Excellent THF Resistance

Consider Double Gloving for
Enhanced Protection

Inspect Gloves Before Each Use

Gloves OK?

Proceed with Experiment Do Not Proceed

Yes

No - Re-evaluate

Yes No - Discard and Re-inspect

Click to download full resolution via product page

Caption: Workflow for selecting appropriate gloves for handling trimethylphosphine in THF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glove Selection For Specific Chemicals | SUNY New Paltz [newpaltz.edu]

2. Reduce Pesticide Exposure with Proper Gloves, Other PPE | CropWatch | Nebraska
[cropwatch.unl.edu]

3. icash.public-health.uiowa.edu [icash.public-health.uiowa.edu]

4. engineering.jhu.edu [engineering.jhu.edu]

5. ehs.sfsu.edu [ehs.sfsu.edu]

6. static.csbsju.edu [static.csbsju.edu]

7. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]

8. glovesbyweb.com [glovesbyweb.com]

9. hseo.hkust.edu.hk [hseo.hkust.edu.hk]

To cite this document: BenchChem. [Technical Support Center: Glove Selection for Handling
Trimethylphosphine in THF]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194731#selecting-appropriate-gloves-for-handling-
trimethylphosphine-in-thf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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